Cas no 88981-51-5 (2H-Pyran-2-one, 3-[(acetyloxy)methyl]-5,6-dihydro-)

• Product Name: 2H-Pyran-2-one, 3-[(acetyloxy)methyl]-5,6-dihydro-
• CAS No: 88981-51-5
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 617208
• PubChem ID: 13166774
• Update Time: 2025-04-19

2H-Pyran-2-one, 3-[(acetyloxy)methyl]-5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 3-[(acetyloxy)methyl]-5,6-dihydro-
• (6-oxo-2,3-dihydropyran-5-yl)methyl acetate
• DTXSID30524209
• 88981-51-5
• (2-Oxo-5,6-dihydro-2H-pyran-3-yl)methyl acetate

• Inchi： 1S/C8H10O4/c1-6(9)12-5-7-3-2-4-11-8(7)10/h3H,2,4-5H2,1H3
• InChI Key： IEJDIEUCQNSGPL-UHFFFAOYSA-N
• SMILES： O1C(C(COC(C)=O)=CCC1)=O

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.6Ų